4-(2-Aminoethyl)-3-methoxymethoxyphenol
Cat. No. B8284052
M. Wt: 197.23 g/mol
InChI Key: OQTROYRREGMXPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COCOc1cc(OCc2ccccc2)ccc1CCN
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([O:18][CH2:19][O:20][CH3:21])[c:12]([CH2:15][CH2:16][NH2:17])[cH:13][cH:14]1.[CH3:22][CH2:23][OH:24]>>[OH:8][c:9]1[cH:10][c:11]([O:18][CH2:19][O:20][CH3:21])[c:12]([CH2:15][CH2:16][NH2:17])[cH:13][cH:14]1
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Inputs
Step One
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Name
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COCOc1cc(OCc2ccccc2)ccc1CCN
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COCOc1cc(OCc2ccccc2)ccc1CCN
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCOc1cc(O)ccc1CCN
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
